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Compound of Interest

Compound Name: O-Benzyl-L-seryl-L-tyrosine

Cat. No.: B15469630 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of O-
Benzyl-L-seryl-L-tyrosine, ensuring the protection of personnel and the environment.

I. Hazard Assessment and Safety Information
While a specific Safety Data Sheet (SDS) for the dipeptide O-Benzyl-L-seryl-L-tyrosine is not

readily available, information on its constituent amino acid derivatives, O-Benzyl-L-tyrosine and

L-tyrosine, indicates that it is not classified as a hazardous substance.[1][2][3] However, it is

best practice to handle all non-characterized chemical compounds with a degree of caution.

Key Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or powder by working in a well-ventilated area or using a fume hood.

Prevent contact with skin and eyes.[1] In case of contact, rinse the affected area thoroughly

with water.[1][3]

II. Chemical and Physical Properties
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A summary of the known physical and chemical properties of the related compound O-Benzyl-

L-tyrosine is provided below. This information is crucial for the correct segregation and storage

of the chemical waste.

Property Value

Molecular Formula C₁₆H₁₇NO₃

Molecular Weight 271.31 g/mol [2]

Appearance White to off-white powder[1]

Melting Point 259 °C (decomposes)[1]

Solubility No data available

Odor Odorless[1]

III. Step-by-Step Disposal Procedures
The disposal of O-Benzyl-L-seryl-L-tyrosine must be conducted in accordance with

institutional, local, and national regulations for chemical waste.

Step 1: Waste Identification and Segregation

Solid Waste: Collect any solid O-Benzyl-L-seryl-L-tyrosine, including unused or expired

product and contaminated materials such as weighing paper or spill absorbents.

Liquid Waste: If the compound is in solution, do not dispose of it down the drain. Collect it in

a designated, leak-proof container.

Segregation: Keep this waste stream separate from other chemical waste to avoid potential

reactions. Do not mix with incompatible materials.

Step 2: Packaging and Labeling

Container: Use a chemically compatible and clearly labeled waste container. The original

product container can be used if it is in good condition.
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Labeling: The label should clearly state "Waste O-Benzyl-L-seryl-L-tyrosine" and include

the primary hazard (if any is determined by your institution's safety office).

Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area for chemical

waste.

Ensure the storage area is cool, dry, and away from heat or ignition sources.

Step 4: Disposal

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not attempt to incinerate or treat the chemical waste yourself unless you are trained and

equipped to do so in a compliant manner.

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of O-
Benzyl-L-seryl-L-tyrosine.
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Disposal Workflow for O-Benzyl-L-seryl-L-tyrosine

1. Initial Assessment

2. Segregation & Collection

3. Interim Storage

4. Final Disposal

Start: Have O-Benzyl-L-seryl-L-tyrosine for disposal

Identify Waste Form
(Solid, Liquid, Contaminated Material)

Consult Institutional Chemical Hygiene Plan & Available SDS for Components

Segregate as Non-Hazardous
Chemical Waste (pending institutional assessment)

Collect in a Designated, Labeled,
Leak-Proof Container

Store in Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for O-Benzyl-L-seryl-L-tyrosine.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of O-Benzyl-L-seryl-L-tyrosine, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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